Cas no 1262008-59-2 ([1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)-)

[1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- is a biphenyl derivative featuring a carboxylic acid group at the 2-position and a piperidinylsulfonyl substituent at the 4'-position, with an additional methyl group at the 4-position. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The sulfonamide moiety enhances solubility and bioavailability, while the biphenyl scaffold provides rigidity for targeted molecular interactions. The compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and receptor modulators. Its well-defined stereochemistry and functional group compatibility facilitate further derivatization, supporting diverse applications in medicinal chemistry and drug discovery.

[1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- structure

1262008-59-2 structure

Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)-

CAS No:1262008-59-2

MF:C₁₉H₂₁NO₄S

MW:359.439344167709

MDL:MFCD18323233

CID:2769014

Update Time:2025-06-12

[1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)-
- MDL： MFCD18323233
- Inchi： 1S/C19H21NO4S/c1-14-5-10-17(18(13-14)19(21)22)15-6-8-16(9-7-15)25(23,24)20-11-3-2-4-12-20/h5-10,13H,2-4,11-12H2,1H3,(H,21,22)
- InChI Key： FFZRSSQOQWIEQZ-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(S(N3CCCCC3)(=O)=O)C=C2)=CC=C(C)C=C1C(O)=O

[1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330512-5 g	5-Methyl-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; .	1262008-59-2	95%	5g	€1159.00	2023-04-26
abcr	AB330512-5g	5-Methyl-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; .	1262008-59-2	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)-

Comprehensive Overview of [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- (CAS No. 1262008-59-2)

The compound [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)-, identified by its CAS No. 1262008-59-2, is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a biphenyl core modified with a carboxylic acid group and a piperidinylsulfonyl moiety, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, and applications while addressing trending topics such as sustainable chemistry and AI-driven drug discovery.

One of the key features of [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- is its structural versatility. The biphenyl scaffold is widely recognized for its stability and ability to interact with biological targets, making it a common motif in medicinal chemistry. The addition of a methyl group and a piperidinylsulfonyl substituent enhances its potential as a pharmacophore, particularly in the design of enzyme inhibitors or receptor modulators. Recent studies have highlighted its relevance in targeted therapy, a hot topic in oncology and autoimmune disease research.

The synthesis of CAS No. 1262008-59-2 typically involves multi-step organic reactions, including Suzuki coupling for the biphenyl formation and sulfonylation to introduce the piperidinylsulfonyl group. Researchers are increasingly focusing on green chemistry approaches to minimize environmental impact, aligning with global trends toward sustainable synthesis. Questions like "How to optimize the yield of [1,1'-Biphenyl]-2-carboxylic acid derivatives?" are frequently searched, reflecting the demand for efficient methodologies.

In the realm of drug discovery, this compound has garnered attention due to its potential bioactivity. Computational tools, such as molecular docking and QSAR modeling, are often employed to predict its interactions with biological targets. The rise of AI in chemistry has further accelerated its exploration, with platforms like AlphaFold and generative AI aiding in the design of analogs. Searches for "piperidinylsulfonyl compounds in drug development" have surged, underscoring its relevance in modern research.

Beyond pharmaceuticals, [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- may find applications in material science. Its aromatic structure and functional groups make it a candidate for organic electronics, such as OLEDs or conductive polymers. The compound's thermal stability and solubility properties are critical factors in these applications, topics often queried in academic and industrial forums.

Quality control and analytical characterization of CAS No. 1262008-59-2 are essential for its commercial and research use. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and identity. The growing emphasis on high-throughput screening has also driven interest in rapid analytical methods for such compounds.

In summary, [1,1'-Biphenyl]-2-carboxylic acid, 4-methyl-4'-(1-piperidinylsulfonyl)- represents a compelling case study at the intersection of organic chemistry, pharmacology, and materials engineering. Its multifaceted applications and alignment with cutting-edge trends like AI-assisted research and sustainability ensure its continued relevance in scientific discourse. For researchers and industry professionals, understanding its properties and potential is key to unlocking innovative solutions in their respective fields.